Methyl 5'-(6-aminopurin-9-yl)-5'-deoxy-beta-D-ribofuranoside 2',3'-cyclic monophosphate
Overview
Description
Methyl 5'-(6-aminopurin-9-yl)-5'-deoxy-beta-D-ribofuranoside 2',3'-cyclic monophosphate, also known as Methyl 5'-(6-aminopurin-9-yl)-5'-deoxy-beta-D-ribofuranoside 2',3'-cyclic monophosphate, is a useful research compound. Its molecular formula is C17H29N6O6P and its molecular weight is 444.4 g/mol. The purity is usually 95%.
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properties
CAS RN |
76281-91-9 |
|---|---|
Product Name |
Methyl 5'-(6-aminopurin-9-yl)-5'-deoxy-beta-D-ribofuranoside 2',3'-cyclic monophosphate |
Molecular Formula |
C17H29N6O6P |
Molecular Weight |
444.4 g/mol |
IUPAC Name |
[(2S,5R)-5-[(6-aminopurin-9-yl)methyl]-4-hydroxy-2,5-dihydrofuran-2-yl] methyl hydrogen phosphate;N,N-diethylethanamine |
InChI |
InChI=1S/C11H14N5O6P.C6H15N/c1-20-23(18,19)22-8-2-6(17)7(21-8)3-16-5-15-9-10(12)13-4-14-11(9)16;1-4-7(5-2)6-3/h2,4-5,7-8,17H,3H2,1H3,(H,18,19)(H2,12,13,14);4-6H2,1-3H3/t7-,8+;/m1./s1 |
InChI Key |
VXXYNNGJYPCHIX-WLYNEOFISA-N |
Isomeric SMILES |
CCN(CC)CC.COP(=O)(O)O[C@H]1C=C([C@H](O1)CN2C=NC3=C(N=CN=C32)N)O |
SMILES |
CCN(CC)CC.COP(=O)(O)OC1C=C(C(O1)CN2C=NC3=C(N=CN=C32)N)O |
Canonical SMILES |
CCN(CC)CC.COP(=O)(O)OC1C=C(C(O1)CN2C=NC3=C(N=CN=C32)N)O |
synonyms |
MAD-CYCL AMP methyl 5'-(6-aminopurin-9-yl)-5'-deoxy-beta-D-ribofuranoside 2',3'-cyclic monophosphate |
Origin of Product |
United States |
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![(9S,10R,12R)-2,3,9,10,11,12-Hexahydro-10-methoxy-2,9-dimethyl-1-oxo-9,12-epoxy-1H-diindolo[1,2,3-fg:3',2',1'-kl]pyrrolo[3,4-i][1,6]benzodiazocine-10-carboxylic acid, methyl ester](/img/structure/B1198401.png)
